Benzyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate

• CAS No.: 455267-64-8
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol
• IUPAC Name: benzyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate
• InChI: InChI=1S/C14H19FN2O2/c15-14(11-16)6-8-17(9-7-14)13(18)19-10-12-4-2-1-3-5-12/h1-5H,6-11,16H2
• InChI Key: IJUVVFGCZRZNFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CN)F)C(=O)OCC2=CC=CC=C2

Description

Benzyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H19FN2O2 and its molecular weight is 266.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate (1.5 g, 5.1 mmol) in THF (10 mL) at RT with added water (0.92 mL, 0.92 mmol) and triphenylphosphine (4.3 g, 15.4 mmol). The reaction mixture was stirred for 60 h, concentrated, dissolved in HCl (1M) and extracted with Et2O four times. The aqueous layer was basified to pH 11 and extracted with EtOAc twice. The organic layer was dried over Na2SO4, filtered and concentrated. The crude mixture was chromatographed on silica gel (CH2Cl2 to 80:20:2 CH2C12:MeOH:NH4OH) to give benzyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate.